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Compound of Interest

Compound Name: 6PPD-quinone-d5

Cat. No.: B12402663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of the 6PPD-
quinone-d5 analytical standard, a critical tool for researchers studying the environmental fate

and toxicity of the tire-related contaminant 6PPD-quinone. This document summarizes key

quantitative data from various suppliers, details established experimental protocols for different

environmental matrices, and provides visual workflows to aid in experimental design.

Commercial Availability of 6PPD-quinone-d5
Analytical Standard
A variety of chemical suppliers offer 6PPD-quinone-d5 for research purposes. The quality and

available quantities can vary, making it crucial for researchers to select a standard that meets

the specific requirements of their analytical methods. The following table summarizes the

offerings from several prominent suppliers.
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Supplier
Catalog
Number

Purity

Available
Quantities/
Concentrati
ons

CAS
Number

Molecular
Formula

MedchemExp

ress
HY-152039S 99.39%[1][2]

Neat solid

(inquire for

sizes)

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

Cayman

Chemical
38248 ≥95%[3] 1 mg, 5 mg

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

LGC

Standards

TRC-

P348791

>95% (HPLC)

[4]

1 mg, 5 mg,

10 mg

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

StonyLab
(Not

specified)
≥95%[5] 5 mg

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

PDQ

Scientific

PDQH-

688115-10mg

(Not

specified)
10 mg (Neat)

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

PDQH-

688151-1mL

(Not

specified)

1 mL (100

µg/mL in

Acetonitrile)

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

ZeptoMetrix
14740.18-

10MG

(Not

specified)
10 mg (Neat)

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

14740.18-

100-AN

(Not

specified)

100 µg/mL in

Acetonitrile

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

Sigma-

Aldrich

AABH9A95D

330
95%

(Inquire for

sizes)

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

AccuStandar

d
M-1634-IS

(Not

specified)

1 mL (100

µg/mL in

Acetonitrile)

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

HPC

Standards
688115

(Not

specified)

1x10 mg

(Neat)

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

688151 (Not

specified)

1x1 mL (100

µg/mL in

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂
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Acetonitrile)

MedKoo

Biosciences
126657 >98% 1 mg

2750119-14-

1

C₁₈H₁₇D₅N₂O

₂

Experimental Protocols for the Analysis of 6PPD-
quinone
The use of an isotopically labeled internal standard like 6PPD-quinone-d5 is crucial for

accurate quantification of 6PPD-quinone in complex environmental matrices, primarily through

isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below are

detailed methodologies for the analysis of 6PPD-quinone in water, soil, and fish tissue.

Analysis in Aqueous Matrices (Based on EPA Draft
Method 1634)
This method is designed for the determination of 6PPD-quinone in surface water and

stormwater.

1. Sample Preparation and Extraction:

To a 250 mL water sample, add a known amount of a ¹³C₆-6PPD-quinone solution as an

extracted internal standard (EIS).

Perform solid-phase extraction (SPE) using a polymeric sorbent cartridge.

Elute the 6PPD-quinone and the EIS from the SPE cartridge with an appropriate solvent

(e.g., acetonitrile).

Concentrate the eluate to a final volume of 1 mL.

2. Internal Standard Spiking:

Prior to analysis, spike the extracted sample with a known amount of 6PPD-quinone-d5 as

a non-extracted internal standard (NIS) or injection internal standard (IIS).

3. LC-MS/MS Analysis:
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Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol),

often with an additive like formic acid or ammonium formate to improve ionization.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive

detection. Key MRM transitions for 6PPD-quinone and its labeled standards should be

optimized.

4. Quantification:

The concentration of 6PPD-quinone in the sample is determined by calculating the ratio of

the native analyte's peak area to the peak area of the extracted internal standard

(¹³C₆-6PPD-quinone). The non-extracted internal standard (6PPD-quinone-d5) is used to

monitor and correct for variations in instrument response.

Analysis in Soil and Sediment Matrices
This protocol is adapted from a standard operating procedure for the analysis of 6PPD-quinone

in solid matrices.

1. Sample Preparation and Extraction:

Homogenize the soil or sediment sample.

Weigh out a subsample (e.g., 5-10 g) and spike it with a known amount of ¹³C₆-6PPD-

quinone (EIS).

Perform solvent extraction, for example, using an accelerated solvent extraction (ASE)

system with a suitable solvent mixture (e.g., acetone:hexane).

Concentrate the extract to a small volume.
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2. Extract Cleanup:

Utilize solid-phase extraction (SPE) or other cleanup techniques like gel permeation

chromatography (GPC) to remove interfering matrix components.

3. Internal Standard Spiking and Analysis:

Spike the cleaned extract with 6PPD-quinone-d5 (NIS/IIS).

Analyze the sample by LC-MS/MS using similar conditions as described for aqueous

samples.

4. Quantification:

Quantification is performed using the isotope dilution method as described for water

analysis.

Analysis in Fish Tissue
This method is based on published research for the determination of 6PPD-quinone in

biological tissues.

1. Sample Preparation and Homogenization:

Homogenize the fish tissue sample.

Weigh a subsample (e.g., 1-2 g) and spike it with a known amount of ¹³C₆-6PPD-quinone

(EIS).

2. Extraction:

Perform a solvent extraction using a method such as QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) or a modified Bligh-Dyer extraction with a suitable solvent

system (e.g., acetonitrile or a mixture of chloroform and methanol).

Centrifuge the sample to separate the solvent layer containing the analyte.

3. Extract Cleanup:
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The solvent extract may require cleanup to remove lipids and other interferences. This can

be achieved using d-SPE (dispersive solid-phase extraction) with sorbents like C18 and

graphitized carbon black, or through the use of lipid removal cartridges.

4. Internal Standard Spiking and LC-MS/MS Analysis:

Spike the final extract with 6PPD-quinone-d5 (NIS/IIS).

Analyze the sample using LC-MS/MS with conditions optimized for biological matrices.

5. Quantification:

Calculate the concentration of 6PPD-quinone using the isotope dilution method.

Visualizing the Workflow and Supplier Landscape
To better illustrate the analytical process and the key players in the supply of the analytical

standard, the following diagrams have been generated.

Sample Preparation Analysis

Environmental Sample
(Water, Soil, Tissue)

Spike with
¹³C₆-6PPD-quinone (EIS)

Solvent Extraction
(SPE, ASE, QuEChERS)

Extract Cleanup
(d-SPE, GPC)

Spike with
6PPD-quinone-d5 (NIS) LC-MS/MS Analysis Quantification

(Isotope Dilution)

Click to download full resolution via product page

Caption: A generalized experimental workflow for the analysis of 6PPD-quinone.

Commercial Suppliers

6PPD-quinone-d5
Analytical Standard

MedchemExpress Cayman Chemical LGC Standards StonyLab PDQ Scientific ZeptoMetrix Sigma-Aldrich AccuStandard HPC Standards MedKoo Biosciences
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Click to download full resolution via product page

Caption: Key commercial suppliers of the 6PPD-quinone-d5 analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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